Cas no 496775-48-5 (Acetamide, N-[(1R,2S,6R)-2-hydroxy-6-(hydroxymethyl)-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]- (9CI))

• Product Name: Acetamide, N-[(1R,2S,6R)-2-hydroxy-6-(hydroxymethyl)-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]- (9CI)
• CAS No: 496775-48-5
• Molecular Formula: C₉H₁₁NO₅
• Molecular Weight: 213.187342882156
• CID: 1022182
• PubChem ID: 10465793

Acetamide, N-[(1R,2S,6R)-2-hydroxy-6-(hydroxymethyl)-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]- (9CI) Properties

Names and Identifiers

• Acetamide, N-[(1R,2S,6R)-2-hydroxy-6-(hydroxymethyl)-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]- (9CI)
• DTXSID901121234
• Q27157705
• 496775-48-5
• cetoniacytone A
• CHEBI:84360
• C17699
• N-[(1R,2S,6R)-2-hydroxy-6-(hydroxymethyl)-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]acetamide

• InChIKey： JYYJQJKNUQRQSW-YIZRAAEISA-N
• Inchi： InChI=1S/C9H11NO5/c1-4(12)10-5-2-6(13)9(3-11)8(15-9)7(5)14/h2,7-8,11,14H,3H2,1H3,(H,10,12)/t7-,8+,9-/m0/s1
• SMILES： CC(=O)NC1=CC(=O)C2(C(C1O)O2)CO

Computed Properties

• Exact Mass: 213.06372245g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 213.06372245g/mol
• Heavy Atom Count: 15
• Complexity: 364
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.2
• Topological Polar Surface Area: 99.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclohexenones